Cas no 902745-07-7 (Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate)

• Product Name: Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate
• CAS No: 902745-07-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5225332
• Update Time: 2025-05-20

Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-(1-aminoethylidene)-2-chloro-, methyl ester
• Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate

• Inchi： 1S/C12H14ClNO2/c1-8(14)10(12(15)16-2)7-9-5-3-4-6-11(9)13/h3-6H,7,14H2,1-2H3
• InChI Key： RTBAMIGBIIQRRT-UHFFFAOYSA-N
• SMILES： C1(CC(=C(N)C)C(OC)=O)=CC=CC=C1Cl

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 386.8±42.0 °C(Predicted)
• pka: 4.84±0.70(Predicted)

Additional information on Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate

Professional Introduction to Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate (CAS No. 902745-07-7)

Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate (CAS No. 902745-07-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a combination of amino, chlorophenyl, and enoate functional groups, makes it a versatile building block for the development of novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. Recent advancements in synthetic methodologies have enabled the efficient preparation of derivatives of Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate, which have shown promise in preclinical studies. These studies have highlighted its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The presence of the amino group allows for further functionalization, enabling chemists to tailor the compound’s properties for specific applications.

In the realm of medicinal chemistry, the< strong> 2-chlorophenyl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that enhances binding affinity. This feature has been exploited in the design of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases. The enoate group, on the other hand, contributes to the compound’s solubility and metabolic stability, making it an attractive candidate for further development into drug candidates.

Recent research has demonstrated that derivatives of Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate exhibit significant pharmacological activity. For instance, studies have shown that certain analogs exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, preclinical trials have indicated that these compounds may have therapeutic potential in treating certain types of cancer by interfering with critical signaling pathways involved in tumor growth and progression.

The synthesis of Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of structural diversity, enabling the exploration of a wide range of biological activities.

The chemical properties of Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate make it a valuable tool for researchers investigating novel drug mechanisms. Its ability to undergo various chemical transformations allows for the exploration of different pharmacophores and functional groups. This flexibility has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

In conclusion, Methyl 3-amino-2-(2-chlorophenyl)methylbut-2-enoate (CAS No. 902745-07-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable intermediate in the development of new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.